Cas no 55571-74-9 (methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate)

• Product Name: methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate
• CAS No: 55571-74-9
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD22124358
• CID: 351479
• PubChem ID: 11183314
• Update Time: 2025-04-19

methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-4-oxo-, methyl ester
• METHYL 4-OXO-1,2,3,4-TETRAHYDRONAPHTHALENE-2-CARBOXYLATE
• methyl 4-oxo-2,3-dihydro-1H-naphthalene-2-carboxylate
• 55571-74-9
• DTXSID60457950
• WS-02450
• D86781
• EN300-9506532
• SCHEMBL8911487
• DB-180388
• 1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic acid methyl ester
• methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate

• MDL： MFCD22124358
• Inchi： 1S/C12H12O3/c1-15-12(14)9-6-8-4-2-3-5-10(8)11(13)7-9/h2-5,9H,6-7H2,1H3
• InChI Key： DEWCTUGXGSZFBC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C2C=CC=CC=2C1)=O)=O

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids